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Compound of Interest

Compound Name: 7-Hydroxy loxapine-d8

CAS No.: 1189455-63-7

Cat. No.: B15616646

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Hydroxyloxapine-d8, a

deuterated metabolite of the antipsychotic drug loxapine. This document details its chemical

structure, physicochemical properties, and its critical role as an internal standard in

bioanalytical method development. Furthermore, it outlines the metabolic pathway of loxapine,

experimental protocols for its quantification, and the receptor binding profile of its active

metabolites.

Core Compound Structure and Properties
7-Hydroxyloxapine-d8 is a stable isotope-labeled version of 7-Hydroxyloxapine, a primary

active metabolite of loxapine. The incorporation of eight deuterium atoms on the piperazine ring

provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based

quantification of 7-Hydroxyloxapine in biological matrices.

Chemical Structure:
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7-Hydroxyloxapine: 2-chloro-11-(4-methylpiperazin-1-yl)dibenzo[b,f][1][2]oxazepin-7-ol

7-Hydroxyloxapine-d8: 2-chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1]

[2]oxazepin-7-ol[3]

The structures of 7-Hydroxyloxapine and its deuterated analog are presented below:

Diagram: Chemical Structures of 7-Hydroxyloxapine and 7-Hydroxyloxapine-d8
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Physicochemical and Pharmacokinetic Properties
A summary of the key physicochemical and pharmacokinetic properties of loxapine and its

metabolite, 7-Hydroxyloxapine, is provided in the table below. While experimental data for 7-

Hydroxyloxapine is limited, predicted values from computational models are included.
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Property Loxapine 7-Hydroxyloxapine
7-Hydroxyloxapine-
d8

Molecular Formula C18H18ClN3O C18H18ClN3O2 C18H10D8ClN3O2

Molecular Weight (

g/mol )
327.81 343.81 351.86[4]

LogP (predicted) 3.6[5] ~3.2 ~3.2

pKa (basic, predicted) 7.48[5] ~7.5 ~7.5

Water Solubility

(predicted)
Low Low Low

Metabolic Pathway of Loxapine
Loxapine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 (CYP) enzyme system. The formation of 7-Hydroxyloxapine is a key metabolic route.

The metabolic conversion of loxapine to its major metabolites is depicted in the following

pathway diagram.

Diagram: Loxapine Metabolic Pathway
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Caption: Metabolic conversion of loxapine to its primary metabolites.
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Experimental Protocols
Proposed Synthesis of 7-Hydroxyloxapine-d8
While a specific, detailed synthesis protocol for 7-Hydroxyloxapine-d8 is not publicly available,

a plausible synthetic route can be proposed based on the synthesis of loxapine and general

deuteration techniques. The synthesis would likely involve the use of a deuterated piperazine

precursor.

Diagram: Proposed Synthesis Workflow for 7-Hydroxyloxapine-d8
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Caption: A logical workflow for the synthesis of 7-Hydroxyloxapine-d8.

Bioanalytical Method for 7-Hydroxyloxapine
Quantification using LC-MS/MS
7-Hydroxyloxapine-d8 is employed as an internal standard for the accurate quantification of 7-

Hydroxyloxapine in biological samples, typically human plasma. A validated high-performance

liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for this

analysis.

Sample Preparation:

A common method for plasma sample preparation is solid-phase extraction (SPE).

Diagram: Sample Preparation Workflow
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Caption: A typical solid-phase extraction workflow for plasma samples.

LC-MS/MS Parameters:

The following table summarizes typical parameters for a validated LC-MS/MS method for the

analysis of loxapine and its metabolites.
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Parameter Value

LC Column Reversed-phase (e.g., C18)

Mobile Phase
Gradient of aqueous buffer (e.g., ammonium

formate) and organic solvent (e.g., acetonitrile)

Ionization Mode Positive Electrospray Ionization (ESI+)

Detection Mode Multiple Reaction Monitoring (MRM)

Linearity Range 0.0500 - 50.0 ng/mL[6]

Intra-day Precision (%CV) ≤ 15%

Inter-day Precision (%CV) ≤ 10%

Accuracy (% bias) Within ±15%

Extraction Recovery > 80%[6]

MRM Transitions:

The specific MRM transitions for 7-Hydroxyloxapine-d8 would be determined by direct infusion

of the compound into the mass spectrometer to identify the precursor ion (likely [M+H]+) and its

most stable and abundant fragment ions. Based on the molecular weight of 351.86 g/mol , the

precursor ion for 7-Hydroxyloxapine-d8 would be m/z 352.9. The product ions would be

selected after collision-induced dissociation.

Biological Activity and Signaling
7-Hydroxyloxapine is an active metabolite that contributes to the overall pharmacological profile

of loxapine. Loxapine and its metabolites exhibit a complex interaction with various

neurotransmitter receptors.

Receptor Binding Profile:

The table below presents the reported binding affinities (Ki, nM) of loxapine for several key

receptors. 7-Hydroxyloxapine is known to have a particularly high affinity for the Dopamine D2

receptor.
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Receptor Loxapine Ki (nM) 7-Hydroxyloxapine Activity

Dopamine D2 1.8 High affinity antagonist

Serotonin 5-HT2A 2.1 High affinity antagonist

Dopamine D1 21 Moderate affinity antagonist

Dopamine D4 12 Moderate affinity antagonist

Histamine H1 3.0 High affinity antagonist

Adrenergic α1 10 Moderate affinity antagonist

Diagram: Receptor Interaction and Downstream Signaling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Signaling Cascade
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Caption: Simplified signaling pathways affected by loxapine and its active metabolites.

Conclusion
7-Hydroxyloxapine-d8 is an indispensable tool for the accurate and precise quantification of the

active metabolite 7-Hydroxyloxapine in pharmacokinetic and toxicokinetic studies. This

technical guide provides a foundational understanding of its chemical properties, a proposed

synthetic approach, and its application in a validated bioanalytical method. The information

presented herein is intended to support researchers and drug development professionals in
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their efforts to further elucidate the pharmacology and clinical utility of loxapine and its

metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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